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Compound of Interest

Compound Name: 3-Methoxypyridine-2-carbaldehyde

CAS No.: 1849-53-2

Cat. No.: B157397

Get Quote

CAS Number: 1849-53-2

Abstract
This technical guide provides a comprehensive overview of 3-Methoxypyridine-2-
carbaldehyde (CAS No. 1849-53-2), a key heterocyclic building block in medicinal chemistry

and drug development. The document details its physicochemical properties, safety

information, and established experimental protocols for its synthesis. A significant application of

this compound is its role as a crucial intermediate in the synthesis of novel gamma-secretase

modulators (GSMs), which are under investigation as potential therapeutic agents for

Alzheimer's disease. This guide includes a detailed schematic of the amyloid precursor protein

(APP) processing pathway, illustrating the mechanism of action for GSMs, and a workflow for

the synthesis of advanced pharmaceutical intermediates from the title compound.

Chemical Identity and Properties
3-Methoxypyridine-2-carbaldehyde, also known as 3-methoxypicolinaldehyde, is a

substituted pyridine derivative essential for the synthesis of complex heterocyclic systems.
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Table 1: Physicochemical Properties

Property Value Source

CAS Number 1849-53-2 [Internal Data]

Molecular Formula C₇H₇NO₂ [Internal Data]

Molecular Weight 137.14 g/mol [Internal Data]

Appearance Off-white to yellow solid [Internal Data]

Melting Point 67-68 °C [Internal Data]

Boiling Point 239.4 ± 20.0 °C (Predicted) [Internal Data]

Density 1.159 ± 0.06 g/cm³ (Predicted) [Internal Data]

Storage Temperature
Inert atmosphere, Store in

freezer, under -20°C
[Internal Data]

pKa 3.19 ± 0.10 (Predicted) [Internal Data]

Table 2: Spectroscopic Data

Spectrum Type Key Peaks / Shifts Source

¹H NMR
Data not explicitly available in

searched literature.
N/A

¹³C NMR
Data not explicitly available in

searched literature.
N/A

IR Spectrum
Data not explicitly available in

searched literature.
N/A

Mass Spectrum
Data not explicitly available in

searched literature.
N/A

Table 3: Safety and Hazard Information
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Hazard Category GHS Codes Signal Word

Acute Toxicity, Oral H302 Warning

Skin Irritation H315 Warning

Serious Eye Damage H318 Danger

Specific Target Organ Toxicity H335 (Respiratory system) Warning

Role in Alzheimer's Disease Drug Development
3-Methoxypyridine-2-carbaldehyde is a pivotal precursor in the synthesis of a class of

molecules known as gamma-secretase modulators (GSMs).[1][2] In the pathology of

Alzheimer's disease, the enzymatic complex gamma-secretase cleaves the amyloid precursor

protein (APP) to produce amyloid-beta (Aβ) peptides of varying lengths.[3] The accumulation of

longer, aggregation-prone Aβ peptides, particularly Aβ42, is a central event in the formation of

amyloid plaques, a hallmark of the disease.[1][3]

GSMs do not inhibit the gamma-secretase enzyme outright but rather allosterically modulate its

activity.[4] This modulation shifts the cleavage pattern of APP, resulting in the production of

shorter, less amyloidogenic Aβ peptides (e.g., Aβ38) at the expense of the pathogenic Aβ42

form.[4] The use of 3-Methoxypyridine-2-carbaldehyde allows for the construction of novel

heterocyclic scaffolds that form the core of these potent and selective GSMs.[1][5]

Amyloid Precursor Protein (APP) Processing Pathway
The diagram below illustrates the two primary pathways for APP processing. The

amyloidogenic pathway, which leads to the formation of Aβ plaques, is the target of GSMs.
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Figure 1: The processing of Amyloid Precursor Protein (APP).

Experimental Protocols
Synthesis of 3-Methoxypyridine-2-carbaldehyde
The following protocol describes the oxidation of 3-methoxy-2-methylpyridine to yield the target

aldehyde.

Reference: Based on patent CN103570683.
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Materials:

3-methoxy-2-methylpyridine (1.0 eq)

Selenium dioxide (SeO₂) (2.0 eq)

1,4-Dioxane (solvent)

Procedure:

Dissolve selenium dioxide (478 mg, 4.30 mmol, 2.0 eq) in 8 mL of 1,4-dioxane in a round-

bottom flask equipped with a magnetic stirrer and reflux condenser.

Heat the solution to 80 °C with stirring.

Prepare a solution of 3-methoxy-2-methylpyridine (265 mg, 2.15 mmol, 1.0 eq) in 2 mL of

1,4-dioxane.

Slowly add the 3-methoxy-2-methylpyridine solution to the heated selenium dioxide solution.

Maintain the reaction mixture at 80 °C and continue stirring for 18 hours.

Upon completion (monitored by TLC), cool the mixture to room temperature.

Filter the mixture to remove insoluble selenium byproducts.

Concentrate the filtrate under reduced pressure to remove the dioxane solvent, yielding the

crude product.

Purify the crude product by column chromatography on silica gel to afford 3-
Methoxypyridine-2-carbaldehyde.

General Workflow for Synthesis of GSM Core Structure
3-Methoxypyridine-2-carbaldehyde serves as a key electrophile in multi-step syntheses to

build the complex heterocyclic systems of GSMs. A common subsequent step involves a

condensation reaction to form an aminothiazole ring, which is central to the GSM scaffold.
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Figure 2: General synthetic workflow for GSMs.

Conclusion
3-Methoxypyridine-2-carbaldehyde is a valuable and versatile chemical intermediate. Its

structural features make it an ideal starting material for the synthesis of complex, biologically

active molecules. The protocols and data presented herein underscore its importance for

researchers and professionals in the field of drug discovery, particularly in the development of

gamma-secretase modulators for Alzheimer's disease. This guide serves as a foundational

resource for the safe handling, synthesis, and application of this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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